2-Bromo-5-methoxybenzonitrile
Overview
Description
2-Bromo-5-methoxybenzonitrile is a chemical compound with the molecular formula C8H6BrNO . It is also known as H50608-MD . This compound is part of the Alfa Aesar product portfolio, now under the Thermo Scientific Chemicals brand .
Molecular Structure Analysis
The molecular structure of 2-Bromo-5-methoxybenzonitrile can be represented by the SMILES stringCOC1=CC(C#N)=C(Br)C=C1 . The compound has a molecular weight of 212.04 . Physical And Chemical Properties Analysis
2-Bromo-5-methoxybenzonitrile is a solid at room temperature . It has a density of 1.6±0.1 g/cm³, a boiling point of 292.8±30.0 °C at 760 mmHg, and a flash point of 130.9±24.6 °C . The compound has a molar refractivity of 45.4±0.4 cm³ and a molar volume of 135.6±5.0 cm³ .Scientific Research Applications
Spectroscopic Studies
This compound has been used in spectroscopic studies, including Second Harmonic Generation (SHG) and Density Functional Theory (DFT) calculations. These studies help understand the electronic structure and vibrational properties of the compound, which are crucial for its application in various fields .
Chemical Intermediate
2-Bromo-5-methoxybenzonitrile: serves as a versatile precursor and chemical intermediate in the synthesis of other derivatives. It’s used in creating compounds for fragrances, cosmetics, steroids, and aromatic alcohols for color removers .
Solvent Applications
It is also used as a solvent for fatty acids, hydrocarbons, and oils due to its chemical properties .
Safety and Hazards
2-Bromo-5-methoxybenzonitrile is harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include wearing protective gloves/clothing/eye protection/face protection, and washing with plenty of soap and water if in contact with skin .
properties
IUPAC Name |
2-bromo-5-methoxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO/c1-11-7-2-3-8(9)6(4-7)5-10/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQONVYONOASKIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80617998 |
Source
|
| Record name | 2-Bromo-5-methoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80617998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
138642-47-4 |
Source
|
| Record name | 2-Bromo-5-methoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80617998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-5-methoxybenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What spectroscopic techniques were used to characterize 2-Bromo-5-methoxybenzonitrile, and what information did they provide?
A1: The researchers utilized Fourier-Transform Infrared (FTIR) and Fourier-Transform Raman (FT-Raman) spectroscopy to analyze the vibrational modes of 2-Bromo-5-methoxybenzonitrile in its solid phase []. These techniques provide insights into the molecule's functional groups and bonding characteristics. Additionally, UV-Vis spectroscopy was employed to study the compound's electronic transitions and absorbance properties within the 200-800 nm range [].
Q2: How was computational chemistry employed in the study of 2-Bromo-5-methoxybenzonitrile?
A2: Density Functional Theory (DFT) calculations, specifically at the B3LYP level, played a crucial role in investigating the properties of 2-Bromo-5-methoxybenzonitrile []. This computational method facilitated the determination of the compound's equilibrium geometry, vibrational assignments, and prediction of thermodynamic properties []. Furthermore, Time-Dependent DFT (TD-DFT) was employed to estimate electronic properties such as excitation energies, oscillator strengths, and HOMO/LUMO energies, enhancing the understanding of its electronic behavior [].
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